N-[(1R)-1-[4-(trifluoromethyl)phenyl]ethyl]-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[(1R)-1-[4-(trifluoromethyl)phenyl]ethyl]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C13H12F3N3O/c1-8(18-12(20)11-6-7-17-19-11)9-2-4-10(5-3-9)13(14,15)16/h2-8H,1H3,(H,17,19)(H,18,20)/t8-/m1/s1
• InChI Key: RIXQPVDWGZVMGQ-MRVPVSSYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)C(F)(F)F)NC(=O)C2=CC=NN2
• Isomeric SMILES: C[C@H](C1=CC=C(C=C1)C(F)(F)F)NC(=O)C2=CC=NN2
• Molecular Formula: C13H12F3N3O
• Molecular Weight: 283.25 g/mol

Description

N-[(1R)-1-[4-(trifluoromethyl)phenyl]ethyl]-1H-pyrazole-5-carboxamide, commonly known as TFP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. TFP is a pyrazole derivative that has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

TFP acts as a positive allosteric modulator of GABA receptors, which are important targets for the treatment of anxiety and other neurological disorders. TFP binds to a specific site on the GABA receptor, enhancing the activity of the receptor and increasing the inhibitory effect of GABA on neuronal activity.
Biochemical and Physiological Effects:
TFP has been shown to enhance the activity of GABA receptors, leading to increased inhibitory neurotransmission and reduced neuronal activity. TFP has also been shown to inhibit the growth of cancer cells in vitro, although the exact mechanism of action is not yet fully understood.

Advantages and Limitations for Lab Experiments

TFP has several advantages for use in laboratory experiments, including its ability to selectively modulate the activity of GABA receptors and its potential applications in drug discovery and cancer research. However, TFP also has several limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for research on TFP, including the development of new drugs targeting GABA receptors, the investigation of TFP's potential applications in cancer research, and the exploration of TFP's potential applications in other fields of scientific research. Further research is also needed to fully understand TFP's mechanism of action and potential advantages and limitations for use in laboratory experiments.

Synthesis Methods

TFP can be synthesized using various methods, including the reaction of 4-(trifluoromethyl)benzylamine with ethyl 2-oxo-2-(1H-pyrazol-5-yl)acetate, followed by the reduction of the resulting product with sodium borohydride. Another method involves the reaction of 4-(trifluoromethyl)benzylamine with 1,3-dimethyl-1H-pyrazol-5(4H)-one, followed by the acylation of the resulting product with 5-bromo-1-pentanol.

Scientific Research Applications

TFP has been extensively studied for its potential applications in various fields of scientific research, including neuroscience, cancer research, and drug discovery. TFP has been shown to modulate the activity of GABA receptors, which are important targets for the treatment of anxiety and other neurological disorders. TFP has also been shown to inhibit the growth of cancer cells in vitro, making it a potential candidate for the development of anticancer drugs.